Cas no 2174008-01-4 (1-(aminomethyl)-2-oxabicyclo2.2.2octan-4-ylmethanol hydrochloride)

• Product Name: 1-(aminomethyl)-2-oxabicyclo2.2.2octan-4-ylmethanol hydrochloride
• CAS No: 2174008-01-4
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 5036850
• PubChem ID: 136574190
• Update Time: 2025-06-08

1-(aminomethyl)-2-oxabicyclo2.2.2octan-4-ylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(Aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl)methanol hydrochloride
• 1-(aminomethyl)-2-oxabicyclo2.2.2octan-4-ylmethanol hydrochloride
• [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol hydrochloride
• AKOS034140516
• [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol;hydrochloride
• MFCD31629471
• EN300-1666650
• Z3066568651
• F93413
• starbld0038044
• 2174008-01-4
• [1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-yl]methanol HCl

• Inchi： 1S/C9H17NO2.ClH/c10-5-9-3-1-8(6-11,2-4-9)7-12-9;/h11H,1-7,10H2;1H
• InChI Key： AQKXAFGFAPGOLW-UHFFFAOYSA-N
• SMILES： Cl.O1CC2(CO)CCC1(CN)CC2

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Additional information on 1-(aminomethyl)-2-oxabicyclo2.2.2octan-4-ylmethanol hydrochloride

Comprehensive Overview of 1-(Aminomethyl)-2-oxabicyclo[2.2.2]octan-4-ylmethanol Hydrochloride (CAS No. 2174008-01-4)

1-(Aminomethyl)-2-oxabicyclo[2.2.2]octan-4-ylmethanol hydrochloride (CAS No. 2174008-01-4) is a specialized organic compound with a unique bicyclic structure, combining an aminomethyl group and a hydroxymethyl functionality. This compound has garnered significant interest in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. Its molecular framework, featuring a 2-oxabicyclo[2.2.2]octane core, offers structural rigidity and versatility, making it a valuable intermediate for synthesizing bioactive molecules.

The compound's CAS No. 2174008-01-4 is a critical identifier for researchers seeking precise chemical data. Its hydrochloride salt form enhances solubility and stability, which is particularly advantageous in formulation development. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such bicyclic scaffolds, as they often exhibit improved binding affinity and metabolic stability. This aligns with the growing demand for novel therapeutic agents targeting complex diseases like neurodegenerative disorders and cancer.

From a synthetic perspective, 1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-ylmethanol hydrochloride can be synthesized through multi-step organic reactions, including cycloaddition and reductive amination. Its oxabicyclo moiety is particularly noteworthy, as it mimics natural product architectures, a hot topic in green chemistry and sustainable synthesis. Researchers are increasingly exploring its derivatives for their potential as chiral auxiliaries or ligands in asymmetric catalysis, a field gaining traction due to the push for more efficient and environmentally friendly chemical processes.

In the context of SEO optimization, this compound's name and related terms, such as bicyclic amine derivatives or oxabicyclo[2.2.2]octane-based compounds, are frequently searched in academic and industrial databases. The integration of machine learning in chemical research has further amplified interest in such structures, as they are often flagged by AI algorithms for their drug-likeness and synthetic accessibility. This makes CAS No. 2174008-01-4 a relevant subject for discussions on cheminformatics and molecular design.

Beyond its pharmaceutical potential, 1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-ylmethanol hydrochloride is also studied for its physicochemical properties, such as logP and pKa, which are crucial for understanding its behavior in biological systems. These properties are often queried in chemical databases and patent literature, reflecting the compound's broad applicability. Additionally, its hydrogen-bonding capacity and steric effects make it a candidate for developing supramolecular materials, a rapidly evolving area in nanotechnology.

In summary, 1-(aminomethyl)-2-oxabicyclo[2.2.2]octan-4-ylmethanol hydrochloride (CAS No. 2174008-01-4) represents a fascinating intersection of chemistry, biology, and technology. Its structural features and functional groups align with contemporary research themes, including precision medicine, catalysis, and material innovation. As scientific inquiries continue to evolve, this compound is poised to remain a subject of interest for both academic and industrial researchers worldwide.